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Executive Summary

4-Aminopyridazine-3-carboxamide (CAS: 20865-28-5) is a critical heterocyclic scaffold in
medicinal chemistry, serving as a primary precursor for the synthesis of fused diazinodiazine
systems, specifically pyrimido[5,4-c]pyridazines.[1][2] Unlike its pyridine analogs, the pyridazine
core (1,2-diazine) imparts unique physicochemical properties, including lower lipophilicity and
distinct hydrogen-bonding potential, which are exploited in the design of kinase inhibitors and
adenosine receptor ligands. This guide details its chemical identity, validated synthetic
protocols, and role as a "linchpin” intermediate in heterocycle construction.

Chemical Identity & Structural Analysis[4]
Nomenclature & Identifiers
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Property Specification

IUPAC Name 4-Aminopyridazine-3-carboxamide
CAS Number 20865-28-5

Molecular Formula CsHsN4O

Molecular Weight 138.13 g/mol

SMILES Nc1c(C(=O)N)nnccl

InChl Key PDXOADAJDYVKHB-UHFFFAOYSA-N

Structural Features

The molecule consists of a pyridazine ring substituted at the 3-position with a carboxamide
group and at the 4-position with a primary amine.

« Electronic Environment: The 1,2-diazine ring is electron-deficient. The adjacent amino group
at C4 acts as an electron donor (via resonance), pushing electron density into the ring and
increasing the nucleophilicity of the N1/N2 nitrogens.

 Intramolecular Interactions: A key structural feature is the potential for an intramolecular
hydrogen bond between the C4-amino proton and the C3-carbonyl oxygen. This locks the
conformation, influencing its reactivity in cyclization reactions.

o Tautomerism: While the amide functionality is stable, the pyridazine ring nitrogens can
participate in prototropic shifts under acidic conditions, though the neutral form predominates
at physiological pH.

Physicochemical Properties

Data aggregated from experimental values of the specific compound and close structural
analogs.[3]
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Property Value | Description Context

. . Typically off-white to pale
Physical State Solid powder
yellow.

High lattice energy due to
extensive intermolecular H-

Melting Point > 300°C (dec) bonding network (Amide-
Amide & Amine-N

interactions).

Poor solubility in non-polar
Solubility DMSO, DMF, Hot Water solvents (DCM, Hexane) due
to high polarity.

The ring nitrogens are weakly
pKa (Predicted) ~3.5 (Pyridazine N) basic. The amide NHz is non-
basic.

Highly hydrophilic; favorable
LogP -0.91t0-0.5 for lowering logP in drug

design.

Synthetic Routes & Protocols
Primary Route: Ammonolysis of Methyl Ester

The most robust and scalable method involves the conversion of Methyl 4-aminopyridazine-3-
carboxylate (CAS 20865-29-6) using aqueous or alcoholic ammonia. This avoids the harsh
conditions required for nitrile hydrolysis.

Protocol 1: Ester Ammonolysis

» Reagents: Methyl 4-aminopyridazine-3-carboxylate (1.0 eq), Ammonium Hydroxide (28-30%,
excess) or Methanolic Ammonia (7N).

e Conditions: Sealed tube, 80-100°C, 4-6 hours.

o Workflow:
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o Dissolve the methyl ester in a minimal amount of methanol.

o Add 10 equivalents of ammonia solution.

o Seal the reaction vessel to prevent ammonia loss.

o Heat to 90°C. Monitor by TLC (10% MeOH in DCM) for disappearance of the ester spot.

o Work-up: Cool to 0°C. The product often precipitates directly. Filter and wash with cold
ethanol.

o Purification: Recrystallization from water or DMF/EtOH if necessary.

Secondary Route: Reissert Reaction
(Historical/Mechanistic)

This route is less common for scale-up but useful for generating derivatives from pyridazine N-
oxides.

Starting Material: 4-Aminopyridazine-1-oxide.

Reagent: Trimethylsilyl cyanide (TMSCN) or KCN/Benzoyl chloride.

Intermediate: 4-Amino-3-cyanopyridazine.[3][4]

Hydrolysis: The nitrile is hydrolyzed to the amide using conc. H2SOa or alkaline H202.

Synthesis Visualization
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Figure 1: Mechanism of Ammonolysis transforming the ester precursor to the target
carboxamide.

Analytical Characterization

To validate the synthesis, the following spectral signatures must be confirmed:

Proton NMR (*H-NMR) in DMSO-de

» Pyridine Ring Protons: Two distinct signals (unless coincidentally overlapping) in the
aromatic region (6 7.5 - 9.0 ppm).

o H-5: Doublet (approx 6 6.8 - 7.0 ppm) due to electron donation from the amino group.

o H-6: Doublet (approx & 8.5 - 9.0 ppm), more deshielded being adjacent to the ring
nitrogen.

o Amine (C4-NHz): Broad singlet, typically 6 6.0 - 7.5 ppm (exchangeable with D20).

o Amide (C3-CONHz): Two broad singlets, often split due to restricted rotation (approx 6 7.5
and 8.2 ppm).

Mass Spectrometry (ESI-MS)

o Positive Mode (M+H): Peak at m/z 139.1.

e Fragmentation: Loss of NHs (17 Da) to give the acylium ion or nitrile intermediate (m/z 122).

Applications: The "Linchpin" Scaffold

The primary utility of 4-aminopyridazine-3-carboxamide lies in its ability to undergo
cyclocondensation reactions to form fused bicyclic systems. The adjacent amino and
carboxamide groups act as a 1,3-dinucleophile/electrophile pair.

Synthesis of Pyrimido[5,4-c]pyridazines

Reaction with one-carbon donors (e.g., Triethyl orthoformate, Urea, Formamide) closes the
pyrimidine ring onto the pyridazine core.
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o Reagent: Triethyl orthoformate (HC(OEt)3)

e Product: Pyrimido[5,4-c]pyridazin-8(7H)-one.

e Mechanism: The C4-amine attacks the orthoformate, followed by cyclization onto the amide
nitrogen.
Pathway Diagram
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Figure 2: Divergent synthesis of fused heterocyclic systems from the carboxamide core.
Safety & Handling (MSDS Highlights)
e Hazards: Irritant to eyes, respiratory system, and skin.[5]
e GHS Classification: Warning (H315, H319, H335).[5]

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The amine group is
susceptible to oxidation over long periods.

e Handling: Use a fume hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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